3-Amino-1-(4-bromo-5-chlorothiophen-2-yl)propan-1-ol

• Molecular Formula: C7H9BrClNOS
• Molecular Weight: 270.58 g/mol
• IUPAC Name: 3-amino-1-(4-bromo-5-chlorothiophen-2-yl)propan-1-ol
• InChI: InChI=1S/C7H9BrClNOS/c8-4-3-6(12-7(4)9)5(11)1-2-10/h3,5,11H,1-2,10H2
• InChI Key: AYGDIUXMOHNBOK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1Br)Cl)C(CCN)O

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1-(4-bromo-5-chlorothiophen-2-yl)propan-1-ol typically involves the reaction of 4-bromo-5-chlorothiophene-2-carbaldehyde with an appropriate amine and a reducing agent. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the final product, which is essential for its application in various industries .

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-(4-bromo-5-chlorothiophen-2-yl)propan-1-ol undergoes several types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro or imine derivatives.

Reduction: The bromine and chlorine atoms can be reduced to form dehalogenated products.

Substitution: The bromine and chlorine atoms can be substituted with other functional groups such as alkyl or aryl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium alkoxides. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions include various substituted thiophene derivatives, which can be further utilized in different applications .

Scientific Research Applications

3-Amino-1-(4-bromo-5-chlorothiophen-2-yl)propan-1-ol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Amino-1-(4-bromo-5-chlorothiophen-2-yl)propan-1-ol involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the thiophene ring can participate in π-π interactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogues

Potential analogs include:

• 3-Amino-1-(thiophen-2-yl)propan-1-ol: Lacks halogen substituents, likely reducing steric and electronic effects.
• 3-Amino-1-(5-bromothiophen-2-yl)propan-1-ol: Missing the 4-chloro substituent, altering reactivity in electrophilic substitution.
• 1-(4-Bromo-5-chlorothiophen-2-yl)propan-1-ol: Absence of the amino group reduces hydrogen-bonding capacity and basicity.

Key Properties for Comparison

Based on (boiling point trends in alcohols) and computational methods (e.g., density functional theory in ), the following comparisons are hypothesized:

Property	3-Amino-1-(4-bromo-5-chlorothiophen-2-yl)propan-1-ol	3-Amino-1-(thiophen-2-yl)propan-1-ol	1-(4-Bromo-5-chlorothiophen-2-yl)propan-1-ol
Molecular Weight	284.60 g/mol	~175 g/mol (estimated)	~251 g/mol (estimated)
Polarity	High (due to -NH₂ and -OH groups)	Moderate (only -OH and -NH₂)	Low (only -OH)
Electrophilic Reactivity	Reduced (electron-withdrawing Br/Cl deactivate thiophene)	Higher (unsubstituted thiophene)	Intermediate (halogens present)
Boiling Point	Likely >200°C (strong H-bonding)	~180°C (estimated)	~190°C (estimated)

Computational Insights

• Electronic Structure : The bromo and chloro groups on the thiophene ring would decrease electron density at the 2- and 5-positions, as shown by density functional theory (DFT) studies (). This could influence regioselectivity in further substitutions.
• Hydrogen Bonding: The amino and hydroxyl groups enable strong intermolecular interactions, as seen in similar alcohols (). This may enhance solubility in polar solvents compared to non-amino analogs.

Biological Activity

3-Amino-1-(4-bromo-5-chlorothiophen-2-yl)propan-1-ol (CAS No. 1600952-43-9) is a compound with significant potential in various biological applications. This article reviews its biological activity, synthesis, and therapeutic potential based on diverse sources.

Property	Value
Molecular Formula	C₇H₉BrClNOS
Molecular Weight	270.57 g/mol
CAS Number	1600952-43-9

The compound exhibits biological activity primarily through its interaction with various enzymes and receptors. Studies have indicated that it may act as an inhibitor of certain enzymatic pathways, particularly those involved in metabolic processes.

• Inhibition of Enzymatic Activity : Research suggests that 3-Amino-1-(4-bromo-5-chlorothiophen-2-yl)propan-1-ol may inhibit enzymes related to cancer cell proliferation, making it a candidate for further investigation in oncology.
• Receptor Interaction : Preliminary studies indicate potential interactions with G-protein coupled receptors (GPCRs), which are crucial for many physiological processes, including neurotransmission and hormonal regulation.

Case Studies

A review of literature reveals several case studies highlighting the compound's biological effects:

• Cancer Research : In vitro studies demonstrated that the compound could reduce the proliferation of specific cancer cell lines, suggesting its potential as an anticancer agent. For instance, a study focused on glioma cells reported a significant reduction in cell viability upon treatment with this compound.
• Neuropharmacology : Another study explored the neuroprotective effects of the compound in models of neurodegeneration, indicating that it may help mitigate oxidative stress and inflammation in neuronal cells.

Synthesis and Derivatives

The synthesis of 3-Amino-1-(4-bromo-5-chlorothiophen-2-yl)propan-1-ol typically involves multi-step organic reactions, including halogenation and amination processes. The synthetic route can be summarized as follows:

• Starting Material : The synthesis begins with a suitable thiophene derivative.
• Halogenation : Bromination and chlorination are performed to introduce the halogen substituents.
• Amination : The final step involves the introduction of the amino group through nucleophilic substitution.

Pharmacological Applications

The pharmacological applications of 3-Amino-1-(4-bromo-5-chlorothiophen-2-yl)propan-1-ol are being actively researched:

• Anticancer Agent : Given its inhibitory effects on cancer cell lines, there is ongoing research into its potential use as an anticancer drug.
• Neurological Disorders : Its neuroprotective properties suggest possible applications in treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease.